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Compound of Interest

Compound Name:
3-Bromo-2-chlorophenylacetic

acid

Cat. No.: B1291921 Get Quote

Disclaimer: Information regarding the specific isomer, 3-Bromo-2-chlorophenylacetic acid
(CAS: 1261438-67-8), is exceptionally limited in publicly available scientific literature.

Theoretical studies, detailed experimental protocols, and data on its biological activity are not

readily accessible.

This guide will focus on the extensively studied and commercially significant isomer, α-Bromo-

2-chlorophenylacetic acid (CAS: 29270-30-2), as it is plausible that inquiries for "3-Bromo-2-
chlorophenylacetic acid" may be referencing this key pharmaceutical intermediate. This

document is intended for researchers, scientists, and professionals in drug development,

providing a comprehensive overview of its properties, synthesis, and applications.

Part 1: 3-Bromo-2-chlorophenylacetic acid
Limited data is available for this specific isomer. The primary information found is its chemical

identification.

Chemical Identification
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Property Value

Chemical Name 3-Bromo-2-chlorophenylacetic acid

CAS Number 1261438-67-8

Molecular Formula C₈H₆BrClO₂

Molecular Weight 249.49 g/mol

Due to the scarcity of further information, the remainder of this guide will be dedicated to its

structural isomer, α-Bromo-2-chlorophenylacetic acid.

Part 2: α-Bromo-2-chlorophenylacetic acid
α-Bromo-2-chlorophenylacetic acid is a crucial intermediate in the synthesis of various

pharmaceuticals, most notably the antiplatelet agent Clopidogrel.[1] Its reactivity, stemming

from the presence of a bromine atom at the alpha position to the carboxylic acid, makes it a

versatile building block in organic synthesis.

Physicochemical and Spectroscopic Data
A summary of the key physical and chemical properties of α-Bromo-2-chlorophenylacetic acid

is provided below.
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Property Value Source

Appearance White to off-white solid [1]

Melting Point 107-112 °C

Molecular Formula C₈H₆BrClO₂

Molecular Weight 249.49 g/mol

Purity (by HPLC) ≥ 99% [2]

Solubility Soluble in methanol [3]

SMILES OC(=O)C(Br)c1ccccc1Cl

InChI

1S/C8H6BrClO2/c9-

7(8(11)12)5-3-1-2-4-6(5)10/h1-

4,7H,(H,11,12)

Synthesis Protocols
The synthesis of α-Bromo-2-chlorophenylacetic acid typically involves the bromination of 2-

chlorophenylacetic acid. Several methods have been reported, with variations in the

brominating agent and reaction conditions.

A common laboratory-scale synthesis involves the use of N-Bromosuccinimide (NBS) as the

brominating agent, often with a radical initiator.

Experimental Protocol:

Reaction Setup: To a solution of 2-chlorophenylacetic acid in a suitable solvent (e.g., carbon

tetrachloride), add N-Bromosuccinimide and a catalytic amount of a radical initiator (e.g.,

benzoyl peroxide).

Reaction Conditions: The mixture is heated to reflux and stirred for several hours. The

progress of the reaction is monitored by a suitable technique, such as Thin Layer

Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).
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Work-up: Upon completion, the reaction mixture is cooled to room temperature. The

succinimide byproduct is removed by filtration.

Purification: The filtrate is concentrated under reduced pressure, and the resulting crude

product is purified by recrystallization from an appropriate solvent system to yield α-Bromo-2-

chlorophenylacetic acid.

Another established method utilizes liquid bromine with a catalyst.

Experimental Protocol:

Reaction Setup: 2-chlorophenylacetic acid is treated with liquid bromine in the presence of a

catalyst, such as red phosphorus.[4]

Reaction Conditions: The reaction is typically carried out with heating.

Work-up and Purification: Similar work-up and purification procedures as in Method 1 are

followed to isolate the final product. However, this method can generate hydrogen bromide

as a byproduct, requiring appropriate safety measures.[4]

Role in Pharmaceutical Synthesis
The primary application of α-Bromo-2-chlorophenylacetic acid is as a key intermediate in the

synthesis of Clopidogrel.[5] The following diagram illustrates a simplified synthetic pathway.
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α-Bromo-2-chlorophenylacetic acid Methyl EsterificationMethanol, Acid catalyst Methyl α-bromo-2-chlorophenylacetate Nucleophilic Substitution with
4,5,6,7-tetrahydrothieno[3,2-c]pyridine Clopidogrel
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Purity Confirmed
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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